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Compound of Interest

Compound Name: Trifluenfuronate

Cat. No.: B12750982 Get Quote

Trifluenfuronate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trifluenfuronate, a novel acaricide

and nematicide. This document details its chemical identity, available data, and a framework for

understanding its potential applications in agricultural and chemical research.

Core Chemical Identifiers
Trifluenfuronate is a complex isomeric mixture. A thorough understanding of its chemical

nomenclature and structure is fundamental for any research or development activities.
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Identifier Value

IUPAC Name

mixture of 60–80% trans-isomers 3,4,4-

trifluorobut-3-enyl (2RS,3RS)-2-(2-

methoxyphenyl)-5-oxotetrahydrofuran-3-

carboxylate and 40–20% of the cis-isomers

3,4,4-trifluorobut-3-enyl (2RS,3SR)-2-(2-

methoxyphenyl)-5-oxotetrahydrofuran-3-

carboxylate[1][2]

CAS Name
3,4,4-trifluoro-3-buten-1-yl tetrahydro-2-(2-

methoxyphenyl)-5-oxo-3-furancarboxylate[1][2]

Chemical Formula C₁₆H₁₅F₃O₅[1][2][3][4]

CAS Registry Number 2074661-82-6[1][2][3]

Other Names sanfoshaxianzhi, Trifluorocide[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of Trifluenfuronate is presented below.

These properties are critical for understanding its environmental fate, bioavailability, and for

formulation development.

Property Value

Molecular Weight 344.28 g/mol [3]

Isomeric Nature

Technical Trifluenfuronate is a mixture of trans-

and cis-isomers. The trans-isomers constitute

60-80% of the mixture, while the cis-isomers

make up the remaining 20-40%.[1][2][4] The

CAS Registry Number for the mixture of two

trans-isomers is 2094595-23-8.[1][2]

Biological Activity
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Trifluenfuronate is recognized for its activity as both an acaricide and a nematicide.[1][2] It has

been shown to be effective against a variety of pests.

Target Pests Include:

Plant-parasitic nematodes such as Meloidogyne incognita, Ditylenchus, Heterodera, and

Pratylenchus.[4]

Spider mites, including the red spider mite (Tetranychus cinnabarinus), two-spotted spider

mites, Hawthorn spider mite (Tetranychus viennensis), and citrus red mites.[4]

Tobacco whitefly.[4]

Diamondback moth.[4]

Logical Relationship of Trifluenfuronate Isomers
The following diagram illustrates the composition of technical Trifluenfuronate from its

constituent isomers.

Technical Trifluenfuronate

trans-Isomers (60-80%)

cis-Isomers (20-40%)

3,4,4-trifluorobut-3-enyl (2RS,3RS)-2-(2-methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylate

3,4,4-trifluorobut-3-enyl (2RS,3SR)-2-(2-methoxyphenyl)-5-oxotetrahydrofuran-3-carboxylate

Click to download full resolution via product page

Caption: Isomeric composition of technical Trifluenfuronate.

Experimental Protocols
Detailed experimental protocols for Trifluenfuronate are not readily available in the public

domain at this time. Researchers interested in the specific methodologies for synthesis,

bioassays, or toxicological studies should refer to the patent literature, such as patent number

CN106342882A, assigned to Shandong United Pesticide Industry Co., Ltd.[1] Further
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investigation into the scientific literature and regulatory submissions may provide more detailed

experimental designs.

Signaling Pathways
Information regarding the specific signaling pathways affected by Trifluenfuronate in target

organisms is not yet publicly detailed. As a nematicide and acaricide, it is hypothesized to

interfere with essential neurological or metabolic pathways in these invertebrates. Further

research is required to elucidate the precise mechanism of action and the signaling cascades

involved. A generalized workflow for investigating the mechanism of action is proposed below.
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In Vitro Studies In Vivo Studies
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Caption: Proposed workflow for elucidating Trifluenfuronate's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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